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Compound of Interest

Compound Name: Dynacil

Cat. No.: B1260145

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth guide to the patent and intellectual property

core of "Dynacil." The name "Dynacil" has been associated with several active pharmaceutical

ingredients, most notably fosinopril, as well as ampicillin and minocycline. This guide will focus

on the most extensively documented intellectual property, which pertains to fosinopril, an

angiotensin-converting enzyme (ACE) inhibitor. The limited publicly available information on

"Dynacil" as ampicillin and minocycline will also be addressed.

Dynacil (Fosinopril): Core Patents and Formulations
Fosinopril is a prodrug that is converted in vivo to its active metabolite, fosinoprilat. Fosinoprilat

inhibits ACE, a key enzyme in the renin-angiotensin-aldosterone system, leading to

vasodilation and a reduction in blood pressure. The intellectual property surrounding fosinopril,

including formulations marketed under the "Dynacil" trademark, centers on the initial

composition of matter patent and subsequent formulation patents aimed at improving stability.

Composition of Matter: The Foundational Patent
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The foundational intellectual property for fosinopril is U.S. Patent No. 4,337,201. This patent

covers the composition of matter for a series of phosphinylalkanoyl substituted prolines,

including the compound that would become known as fosinopril[1][2][3][4].

Patent Title: Phosphinylalkanoyl substituted prolines

Key Claim: The patent claims the chemical structure of fosinopril and related compounds,

establishing the fundamental intellectual property for the active ingredient.

Formulation Patents and the "Dynacil™" Brand
Subsequent patents have focused on developing stable oral dosage forms of fosinopril sodium.

The "Dynacil™" brand is specifically mentioned in patents related to these improved

formulations. A key challenge in formulating fosinopril is its susceptibility to degradation,

particularly in the presence of certain excipients like magnesium stearate.

U.S. Patent No. 7,045,511B2 and its European counterpart EP1531831B1 disclose

formulations of fosinopril with enhanced stability. These patents highlight the use of alternative

lubricants to overcome the degradation issues.

Patent Title: Fosinopril formulation

Key Innovation: The use of glyceryl dibehenate or sodium stearyl fumarate as a lubricant

instead of magnesium stearate to improve the stability of fosinopril sodium tablets[1][2][3][5].

The "Dynacil™ fosinopril sodium 5 mg tablets" are cited as an example of a formulation

containing sodium stearyl fumarate[1][5].

Table 1: Composition of Fosinopril Sodium Tablet Formulation
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Component Function
Percentage (by
weight)

Reference

Fosinopril Sodium Active Ingredient ~1% - 25% [1][2]

Glyceryl Dibehenate Lubricant ~0.25% - 5% [1][2]

Lactose Monohydrate Filler ~50% - 70% [2]

Microcrystalline

Cellulose
Filler ~20% [2]

Croscarmellose

Sodium
Disintegrant ~2% [2]

Experimental Protocols:

Detailed experimental protocols for the stability studies are not fully elaborated in the publicly

available patent documents. However, the general methodology can be inferred:

Objective: To compare the stability of fosinopril sodium tablets formulated with different

lubricants (magnesium stearate vs. glyceryl dibehenate or sodium stearyl fumarate).

Methodology (General):

Prepare batches of fosinopril sodium tablets using a wet granulation process.

Incorporate different lubricants into separate batches.

Store the tablets under accelerated stability conditions (e.g., elevated temperature and

humidity).

Periodically analyze the tablets for the content of fosinopril sodium and its degradation

products using a validated analytical method (likely High-Performance Liquid

Chromatography - HPLC).

Compare the degradation rates between the different formulations.

Mechanism of Action: ACE Inhibition
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The therapeutic effect of fosinopril is based on the inhibition of the Angiotensin-Converting

Enzyme (ACE).

Angiotensinogen Renin Angiotensin I

ACE Angiotensin II

Vasoconstriction

Aldosterone Secretion

Fosinopril
(Dynacil)

Click to download full resolution via product page

Caption: Mechanism of action of Fosinopril (Dynacil) via ACE inhibition.

Dynacil comp: Fosinopril and Hydrochlorothiazide
Combination
"Dynacil comp" is a combination product containing fosinopril and hydrochlorothiazide, a

diuretic[6][7]. This combination provides a dual mechanism for blood pressure reduction.

Table 2: Composition of Dynacil comp (Example Formulation)

Component Active Ingredient

Fosinopril Sodium Yes

Hydrochlorothiazide Yes

Note: Specific quantitative data for the "Dynacil comp" formulation is not detailed in the

available search results. Patent documents for fosinopril formulations do mention the possibility

of including a diuretic like hydrochlorothiazide.
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Caption: General experimental workflow for developing stable Fosinopril tablets.
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Dynacil (Ampicillin and Minocycline) and Dynacil-
PRB: Limited Information
The brand name "Dynacil" has also been associated with the antibiotics ampicillin and

minocycline. Additionally, "Dynacil-PRB" refers to a combination of ampicillin and probenecid.

Dynacil (Ampicillin)
Ampicillin is a beta-lactam antibiotic that inhibits the synthesis of bacterial cell walls, leading to

cell lysis and death. While "Dynacil" is mentioned as a trade name for ampicillin, specific

patent information or detailed technical data under this brand name is not readily available in

the public domain.

Dynacil (Minocycline)
Minocycline is a tetracycline antibiotic that inhibits bacterial protein synthesis by binding to the

30S ribosomal subunit. Similar to the ampicillin association, there is a lack of specific patent or

technical data for "Dynacil" branded minocycline.

Dynacil-PRB (Ampicillin and Probenecid)
"Dynacil-PRB" is a combination product containing ampicillin and probenecid[8]. Probenecid is

a uricosuric agent that also blocks the renal tubular secretion of certain drugs, including

penicillins. This leads to higher and more sustained plasma concentrations of ampicillin.

Table 3: Composition of DYNACIL-PRB/LUPILIN-P

Component Amount per Bottle

Anhydrous Ampicillin 3.5 mg

Probenecid 1.0 g

Source:[8]

No specific patents for this combination under the "Dynacil-PRB" brand were identified in the

search.
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Caption: Logical relationship of active ingredients associated with the "Dynacil" brand.

Conclusion
The intellectual property surrounding "Dynacil" is most clearly defined for its use as a brand

name for fosinopril. The core patents cover the composition of matter of fosinopril and,

importantly, formulation technologies that enhance the stability of the final drug product. For

researchers and drug development professionals, the key takeaway is the critical role of

excipient selection in ensuring the stability of fosinopril-containing oral dosage forms. The

association of "Dynacil" with ampicillin and minocycline is less documented in terms of specific

intellectual property and detailed technical data. Further investigation into regional product

marketing and historical drug formularies may provide additional insights into these other uses

of the "Dynacil" brand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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